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Compound of Interest

Compound Name: 4-Benzylphenol

Cat. No.: B016752

An In-depth Examination of the Properties, Synthesis, and Biological Activity of 4-
Benzylphenol for Scientific and Drug Development Applications.

Introduction

4-Benzylphenol, with the CAS number 101-53-1, is an aromatic organic compound belonging
to the phenol family. It is characterized by a phenol ring substituted with a benzyl group at the
para position. Also known by synonyms such as p-Benzylphenol and 4-
Hydroxydiphenylmethane, this compound serves as a versatile intermediate in organic
synthesis and has garnered interest for its potential biological activities.[1][2][3] This technical
guide provides a comprehensive overview of the chemical and physical properties, synthesis
and purification protocols, analytical methods, and known biological activities of 4-
benzylphenol, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

4-Benzylphenol is a white to off-white solid at room temperature.[4][5] A summary of its key
guantitative properties is presented in Table 1.
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Property Value Reference

Molecular Formula Ci13H120 [21[31[5]

Molecular Weight 184.23 g/mol [2][3]

Melting Point 79-81 °C [2][4]

Boiling Point 198-200 °C at 10 mmHg [2][4]

Appearance White to off-white solid [41[5]

CAS Number 101-53-1 [21131141[5]

EC Number 202-950-3 [2]

MDL Number MFCD00002384 [2]

InChi Key HISPWKGEPDZNLK- 2]
UHFFFAOYSA-N

SMILES Oclcce(Cc2ccecec2)ccl [2]

Experimental Protocols
Synthesis of 4-Benzylphenol via Friedel-Crafts

Alkylation

The synthesis of 4-benzylphenol is commonly achieved through the Friedel-Crafts alkylation of

phenol with a benzylating agent like benzyl chloride or benzyl alcohol, in the presence of a

Lewis acid catalyst. This reaction typically yields a mixture of ortho- and para-substituted

products.

Materials:

Phenol

Benzyl chloride

Anhydrous aluminum chloride (AICI3)

Dichloromethane (anhydrous)
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e Hydrochloric acid (1 M)

o Saturated sodium bicarbonate solution
o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate

e Round-bottom flask

» Reflux condenser

e Dropping funnel

o Magnetic stirrer and stir bar

e Separatory funnel

e Rotary evaporator

Procedure:

 In a dry round-bottom flask under a nitrogen atmosphere, dissolve phenol (1 equivalent) in
anhydrous dichloromethane.

e Cool the solution in an ice bath and slowly add anhydrous aluminum chloride (1.1
equivalents) in portions with stirring.

e Once the addition is complete, allow the mixture to stir at 0°C for 15 minutes.

e Add benzyl chloride (1 equivalent) dropwise via a dropping funnel over 30 minutes,
maintaining the temperature at 0°C.

o After the addition, remove the ice bath and allow the reaction mixture to warm to room
temperature. Stir for 12-18 hours.

e Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction by slowly pouring the mixture into a beaker containing
ice and 1 M hydrochloric acid.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1 M hydrochloric acid, water, saturated sodium
bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

The crude product, a mixture of 2-benzylphenol and 4-benzylphenol, can be purified by
column chromatography or recrystallization to isolate the desired 4-benzylphenol isomer.
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Caption: Workflow for the synthesis of 4-benzylphenol.

Purification by Recrystallization

Purification of crude 4-benzylphenol can be effectively achieved by recrystallization,
leveraging its differential solubility in a solvent at different temperatures. Water has been cited

as a suitable solvent for this purpose.[2]
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Materials:

e Crude 4-benzylphenol

e Distilled water

o Erlenmeyer flasks

e Hot plate

e Buchner funnel and flask

 Filter paper

e Ice bath

Procedure:

e Place the crude 4-benzylphenol in an Erlenmeyer flask.

» Add a minimal amount of hot distilled water to the flask while heating on a hot plate, just
enough to dissolve the solid completely.

« If colored impurities are present, a small amount of activated charcoal can be added, and the
solution briefly boiled.

o Perform a hot gravity filtration to remove any insoluble impurities and activated charcoal.

» Allow the hot filtrate to cool slowly to room temperature. Crystals of 4-benzylphenol should
start to form.

e Once the flask has reached room temperature, place it in an ice bath to maximize crystal
formation.

o Collect the purified crystals by vacuum filtration using a Buichner funnel.
e Wash the crystals with a small amount of ice-cold distilled water.

e Dry the crystals in a desiccator or a vacuum oven at a low temperature.
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Analytical Methods

The identity and purity of 4-benzylphenol can be confirmed using various analytical
techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the chemical structure of 4-benzylphenol. Spectral data is available in public
databases such as PubChem.[1]

e Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight
and fragmentation pattern of the compound. Gas chromatography-mass spectrometry (GC-
MS) is a common method for analysis.[1]

« Infrared (IR) Spectroscopy: IR spectroscopy can identify the functional groups present in the
molecule, such as the hydroxyl (-OH) group and the aromatic rings.[1]

Biological Activity and Signaling Pathways
Estrogenic Activity

4-Benzylphenol has been identified as a compound with estrogenic activity both in vitro and in
vivo.[3] This activity is attributed to its ability to bind to estrogen receptors (ERs). Phenolic
compounds with a substituent at the para position are generally noted for their potential
estrogenic effects. While the precise relative binding affinity (RBA) and IC50/EC50 values for 4-
benzylphenol are not extensively detailed in the reviewed literature, its interaction with ERs
has been confirmed.

Experimental Protocol: Estrogen Receptor Competitive Binding Assay

This assay determines the ability of a test compound to compete with radiolabeled estradiol for
binding to the estrogen receptor.

Materials:
o Rat uterine cytosol (source of estrogen receptors)

 [3H]-17B-estradiol (radiolabeled ligand)
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4-Benzylphenol (test compound)

TEDG buffer (Tris, EDTA, DTT, Glycerol)

Hydroxyapatite slurry

Scintillation vials and fluid

Scintillation counter

Procedure:

Prepare rat uterine cytosol containing estrogen receptors.

» In assay tubes, combine a fixed amount of uterine cytosol and a constant concentration of
[3H]-17[-estradiol.

e Add varying concentrations of unlabeled 4-benzylphenol to the tubes.
 Incubate the mixture to allow for competitive binding to reach equilibrium.

o Separate the receptor-bound [3H]-17(3-estradiol from the free radioligand using a
hydroxyapatite slurry.

¢ Quantify the amount of bound radioactivity in each tube using a scintillation counter.

e The concentration of 4-benzylphenol that inhibits 50% of the specific binding of [3H]-17[3-
estradiol (IC50) can be calculated to determine its relative binding affinity.

Signaling Pathway

Estrogenic compounds typically exert their effects by binding to estrogen receptors (ERa and
ERp), which are ligand-activated transcription factors. Upon binding, the receptor-ligand
complex can translocate to the nucleus and bind to estrogen response elements (ERES) on
DNA, thereby regulating gene expression. Additionally, estrogen receptors can mediate non-
genomic signaling through the activation of kinase cascades such as the MAPK/ERK and
PISK/AKT pathways. While the specific signaling cascade activated by 4-benzylphenol has not
been detailed, a general pathway for estrogenic compounds is illustrated below.
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Caption: Generalized estrogenic signaling pathway.

Antimicrobial Activity
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Phenolic compounds are known for their antimicrobial properties. While 4-benzylphenol is
listed as a germicide and antiseptic, specific quantitative data such as Minimum Inhibitory
Concentration (MIC) values against particular microbial strains are not readily available in the
reviewed literature.[4]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure to determine the MIC of an
antimicrobial agent.

Materials:

4-Benzylphenol

Bacterial or fungal strains

Appropriate broth medium (e.g., Mueller-Hinton Broth)

96-well microtiter plates

Spectrophotometer or plate reader
Procedure:
o Prepare a stock solution of 4-benzylphenol in a suitable solvent.

o Perform serial two-fold dilutions of the stock solution in the broth medium in the wells of a 96-
well plate.

o Prepare a standardized inoculum of the test microorganism.
 Inoculate each well with the microbial suspension.

« Include positive (microorganism in broth without the compound) and negative (broth only)
controls.

 Incubate the plate under appropriate conditions for the test microorganism.
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e The MIC is determined as the lowest concentration of 4-benzylphenol that completely
inhibits visible growth of the microorganism.

Safety and Handling

4-Benzylphenol is classified as a hazardous substance. It is known to cause skin and serious
eye irritation, and may cause respiratory irritation.[1][2] It is also reported to be toxic by
ingestion.[4]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Safety glasses with side-shields or goggles.
o Skin Protection: Chemical-resistant gloves and protective clothing.

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded or if irritation is experienced.

Handling and Storage:

Handle in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.

Keep container tightly closed in a dry and well-ventilated place.

Store away from oxidizing agents.

Applications

4-Benzylphenol is utilized in several areas:

e Organic Synthesis: It serves as a building block for the synthesis of more complex
molecules.[4]
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o Pharmaceutical Intermediates: It is used in the development of pharmaceutical compounds.

[5]

o Germicide, Antiseptic, and Preservative: It has applications due to its antimicrobial
properties.[3][4]

Conclusion

4-Benzylphenol (CAS 101-53-1) is a compound with well-defined chemical and physical
properties. Standard organic chemistry techniques can be employed for its synthesis and
purification. Its confirmed estrogenic activity presents an area of interest for further research in
endocrinology and toxicology. While its antimicrobial properties are noted, more extensive
studies are required to quantify its efficacy against a broad range of microorganisms. This
guide provides a foundational resource for researchers and professionals working with or
investigating the potential applications of 4-benzylphenol. Proper safety precautions are
essential when handling this compound due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Probing the human estrogen receptor-a binding requirements for phenolic mono- and di-
hydroxyl compounds: A combined synthesis, binding and docking study - PMC
[pmc.ncbi.nlm.nih.gov]

e 3. benchchem.com [benchchem.com]

e 4. The estrogen receptor relative binding affinities of 188 natural and xenochemicals:
structural diversity of ligands - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. Estrogenic Activity of 4-Hydroxy-Benzoic Acid from Acer tegmentosum via Estrogen
Receptor a-Dependent Signaling Pathways [mdpi.com]

¢ To cite this document: BenchChem. [4-Benzylphenol (CAS 101-53-1): A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.mdpi.com/2223-7747/11/23/3387
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antimicrobial_Studies_of_2_4_Phenylphenoxy_propanoic_Acid_Derivatives.pdf
https://pubmed.ncbi.nlm.nih.gov/10746941/
https://www.benchchem.com/product/b016752?utm_src=pdf-body
https://www.benchchem.com/product/b016752?utm_src=pdf-body
https://www.benchchem.com/product/b016752?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/30979786_The_Estrogen_Receptor_Relative_Binding_Affinities_of_188_Natural_and_Xenochemicals_Structural_Diversity_of_Ligands
https://pmc.ncbi.nlm.nih.gov/articles/PMC4013293/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4013293/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4013293/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antimicrobial_Studies_of_2_4_Phenylphenoxy_propanoic_Acid_Derivatives.pdf
https://pubmed.ncbi.nlm.nih.gov/10746941/
https://pubmed.ncbi.nlm.nih.gov/10746941/
https://www.mdpi.com/2223-7747/11/23/3387
https://www.mdpi.com/2223-7747/11/23/3387
https://www.benchchem.com/product/b016752#4-benzylphenol-cas-number-101-53-1-properties
https://www.benchchem.com/product/b016752#4-benzylphenol-cas-number-101-53-1-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b016752#4-benzylphenol-cas-number-101-53-1-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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